Cas no 690957-43-8 (3-((Phenylamino)methyl)phenylboronic acid)
3-((Phenylamino)methyl)phenylboronic acid is a versatile boronic acid derivative with a phenylamino group. It exhibits excellent compatibility with various organic solvents and demonstrates high selectivity in cross-coupling reactions. This compound is favored for its ability to facilitate the formation of carbon-carbon bonds, offering a reliable tool for organic synthesis.
690957-43-8 structure
Product Name:3-((Phenylamino)methyl)phenylboronic acid
CAS No:690957-43-8
MF:C13H14BNO2
MW:227.066763401031
MDL:MFCD10699626
CID:387520
PubChem ID:46738801
Update Time:2025-10-18
3-((Phenylamino)methyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-((Phenylamino)methyl)phenyl)boronic acid
- [3-(anilinomethyl)phenyl]boronic acid
- 3-((Phenylamino)methyl)phenylboronic acid
- Boronic acid, [3-[(phenylamino)methyl]phenyl]-
- {3-[(phenylamino)methyl]phenyl}boronic acid
- (3-boronobenzyl)-aniline
- 3-(Anilinomethyl)phenylboronic acid
- OR361522
- AX8261402
- X0949
- 690957-43-8
- SB79974
- AS-55285
- D93258
- DTXSID50674452
- MFCD10699626
- AKOS015840695
- CS-0174177
- (3-((Phenylamino)methyl)phenyl)boronicacid
- 3-[(PHENYLAMINO)METHYL]PHENYLBORONIC ACID
-
- MDL： MFCD10699626
- Inchi： 1S/C13H14BNO2/c16-14(17)12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9,15-17H,10H2
- InChI Key： YUCBQVDRMDKWEH-UHFFFAOYSA-N
- SMILES： OB(C1=CC=CC(=C1)CNC1C=CC=CC=1)O
Computed Properties
- Exact Mass: 227.11200
- Monoisotopic Mass: 227.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5
Experimental Properties
- PSA: 52.49000
- LogP: 1.05150
3-((Phenylamino)methyl)phenylboronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
3-((Phenylamino)methyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P400690-50mg |
3-((Phenylamino)methyl)phenylboronic Acid |
690957-43-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P400690-100mg |
3-((Phenylamino)methyl)phenylboronic Acid |
690957-43-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P400690-500mg |
3-((Phenylamino)methyl)phenylboronic Acid |
690957-43-8 | 500mg |
$ 115.00 | 2022-06-03 | ||
| Chemenu | CM133998-1g |
(3-((Phenylamino)methyl)phenyl)boronic acid |
690957-43-8 | 95% | 1g |
$173 | 2024-07-24 | |
| Chemenu | CM133998-5g |
(3-((Phenylamino)methyl)phenyl)boronic acid |
690957-43-8 | 95% | 5g |
$520 | 2024-07-24 | |
| abcr | AB271085-1 g |
3-((Phenylamino)methyl)phenylboronic acid; 97% |
690957-43-8 | 1g |
€178.00 | 2023-04-26 | ||
| abcr | AB271085-5 g |
3-((Phenylamino)methyl)phenylboronic acid; 97% |
690957-43-8 | 5g |
€450.00 | 2023-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P906862-5g |
(3-((Phenylamino)methyl)phenyl)boronic acid |
690957-43-8 | 95% | 5g |
1,984.50 | 2021-05-17 | |
| eNovation Chemicals LLC | D751604-1g |
(3-((Phenylamino)methyl)phenyl)boronic acid |
690957-43-8 | 95% | 1g |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | D751604-5g |
(3-((Phenylamino)methyl)phenyl)boronic acid |
690957-43-8 | 95% | 5g |
$415 | 2024-06-07 |
3-((Phenylamino)methyl)phenylboronic acid Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
690957-43-8 (3-((Phenylamino)methyl)phenylboronic acid) Related Products
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- 327096-48-0(2-(N-Phenylaminomethyl)phenylboronic Acid)
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